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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the etymology and nomenclature of

naphthalic acid. It traces the origins of its name, clarifies historical naming conventions, and

details its systematic chemical identification. This guide is intended to serve as a foundational

resource for professionals in the fields of chemical research and drug development.

Etymology: From Ancient Origins to a Modern
Chemical Name
The name "naphthalic acid" is a direct derivative of its parent hydrocarbon, naphthalene. The

etymology of naphthalene itself is rooted in ancient terms for flammable, volatile substances.

The word "naphthalene" was coined in 1821 by the English chemist John Kidd.[1] He derived

the name from "naphtha," a term that has been used for centuries to describe various

flammable liquid hydrocarbon mixtures, including coal tar, from which naphthalene was first

isolated.[1] The term "naphtha" can be traced back through Latin and Greek to the Persian

word "neft," meaning pitch.[2]

The suffix "-ine" was initially used, as in "naphthaline," a common practice in the 19th century

for derived substances.[1][2] The modern "-ene" suffix became standard for aromatic

hydrocarbons. The chemical relationship is foundational: naphthalic acid is a dicarboxylic acid

derivative of naphthalene. Therefore, the name "naphthalic acid" logically combines the root
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"naphthal-" to indicate its structural origin from naphthalene, with the standard chemical suffix "-

ic acid" to denote the presence of carboxylic acid functional groups.

Nomenclature: A Tale of Two Acids and Systematic
Clarity
The nomenclature of naphthalic acid has a noteworthy history involving an initial

misidentification. In 1836, the French chemist Auguste Laurent oxidized naphthalene

tetrachloride and named the resulting substance "naphthalic acid," believing it to be a

derivative of naphthalene.[2][3][4] However, the Swiss chemist Jean Charles Galissard de

Marignac later determined the correct formula for Laurent's compound, which was actually a

benzenedicarboxylic acid.[2][3][4] Following this correction, Laurent renamed his discovery

phthalic acid, a name that persists today.[2][3][4]

The compound we now correctly identify as naphthalic acid is a specific isomer of

naphthalenedicarboxylic acid. It was established that the oxidation of acenaphthene, a

hydrocarbon found in coal tar, yields a dicarboxylic acid of naphthalene.[5] This compound was

found to be identical to an acid prepared by Bamberger and Phillip from nitronaphthalic acid,

which was confirmed to be naphthalene-1,8-dicarboxylic acid.[5] Thus, the name "naphthalic
acid" was correctly assigned to this specific isomer.

Systematic (IUPAC) Nomenclature
The unambiguous and systematic name for naphthalic acid, according to the International

Union of Pure and Applied Chemistry (IUPAC), is naphthalene-1,8-dicarboxylic acid. This name

precisely describes the molecular structure: a naphthalene core with two carboxylic acid groups

(-COOH) attached to the carbon atoms at positions 1 and 8 of the naphthalene ring system.

Common and Other Names
While the IUPAC name provides chemical specificity, "naphthalic acid" remains a widely used

and accepted common name in both academic and industrial contexts. Other synonyms and

identifiers are also encountered in the literature and chemical databases.
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Nomenclature Type Name

Systematic (IUPAC) Name naphthalene-1,8-dicarboxylic acid

Common Name Naphthalic acid

Synonym 1,8-Naphthalenedicarboxylic acid

CAS Registry Number 518-05-8

Structural Relationship and Derivation
The structural relationship between naphthalene, acenaphthene, and naphthalic acid is key to

understanding its nomenclature and chemistry. Naphthalene is a bicyclic aromatic hydrocarbon.

Acenaphthene can be considered a derivative of naphthalene where a two-carbon bridge

connects the 1 and 8 positions. The oxidation of this ethylene bridge in acenaphthene leads to

the formation of the two carboxylic acid groups at these positions, yielding naphthalic acid.[5]

[6] This chemical transformation solidifies the logic behind the "naphthalic" name, as the core

naphthalene structure is retained.

The close proximity of the carboxylic acid groups at the 1 and 8 positions is a defining feature

of naphthalic acid, allowing for the ready formation of naphthalic anhydride (1,8-naphthalic

anhydride) upon heating.[6][7]

Naphthalene
(C₁₀H₈)

Acenaphthene
(C₁₂H₁₀)

[Ethylene Bridge]
Naphthalic Acid

(naphthalene-1,8-dicarboxylic acid)
(C₁₂H₈O₄)

Oxidation

Click to download full resolution via product page

Chemical relationship of Naphthalic Acid.

Conclusion
The etymology and nomenclature of naphthalic acid are deeply connected to the history of

organic chemistry. From the ancient origins of the term "naphtha" to the precise systematic

naming conventions of IUPAC, the name reflects its chemical heritage. The initial confusion

with phthalic acid serves as a historical footnote that underscores the importance of rigorous
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structural determination in chemistry. For today's researchers, understanding this background

provides context to the rich chemistry of this important compound and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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